Cas no 20924-68-9 (3-heptanoyl-2-hydroxy-4H-chromen-4-one)

• Product Name: 3-heptanoyl-2-hydroxy-4H-chromen-4-one
• CAS No: 20924-68-9
• MF: C₁₆H₁₈O₄
• MW: 274.311725139618
• CID: 910778
• PubChem ID: 54677094
• Update Time: 2025-04-19

3-heptanoyl-2-hydroxy-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-heptanoyl-2-hydroxy-4H-chromen-4-one
• 3-heptanoyl-4-hydroxychromen-2-one
• 3-heptanoyl-2-hydroxychromen-4-one
• 3-Heptanoyl-4-hydroxy-2H-chromen-2-one
• 3-heptanoyl-4-hydroxy-chromen-2-one
• 3-Heptanoyl-4-hydroxy-cumarin
• AC1L7TKU
• AG-E-53618
• CTK4E5464
• NSC372921
• UNII-G344H2VX35
• NSC-372921
• NSC 372921
• G344H2VX35
• 3-Heptanoyl-4-hydroxy-2H-1-benzopyran-2-one
• 4-HYDROXY-3-(1-OXOHEPTYL)-2H-1-BENZOPYRAN-2-ONE
• 20924-68-9
• 2H-1-Benzopyran-2-one, 4-hydroxy-3-(1-oxoheptyl)-
• DTXSID60943186

• Inchi： 1S/C16H18O4/c1-2-3-4-5-9-12(17)14-15(18)11-8-6-7-10-13(11)20-16(14)19/h6-8,10,18H,2-5,9H2,1H3
• InChI Key： FGRHRQQUUCLZSZ-UHFFFAOYSA-N
• SMILES： O1C(C(=C(C2C=CC=CC1=2)O)C(CCCCCC)=O)=O

Computed Properties

• Exact Mass: 274.12054
• Monoisotopic Mass: 274.120509
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 4.2

Experimental Properties

• Density: 1.225
• Boiling Point: 403.4°C at 760 mmHg
• Flash Point: 145.4°C
• Refractive Index: 1.572
• PSA: 63.6
• LogP: 3.65170